Cas no 1488825-19-9 (Cyclopentaneethanol, α-(2-aminoethyl)-α-methyl-)

• Product Name: Cyclopentaneethanol, α-(2-aminoethyl)-α-methyl-
• CAS No: 1488825-19-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5273078
• Update Time: 2025-07-22

Cyclopentaneethanol, α-(2-aminoethyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneethanol, α-(2-aminoethyl)-α-methyl-
• 4-Amino-1-cyclopentyl-2-methylbutan-2-ol

• Inchi： 1S/C10H21NO/c1-10(12,6-7-11)8-9-4-2-3-5-9/h9,12H,2-8,11H2,1H3
• InChI Key： WZQHPRPUHQPFPR-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)C(O)(C)CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Cyclopentaneethanol, α-(2-aminoethyl)-α-methyl-

Recent Advances in the Study of Cyclopentaneethanol, α-(2-aminoethyl)-α-methyl- (CAS: 1488825-19-9)

Cyclopentaneethanol, α-(2-aminoethyl)-α-methyl- (CAS: 1488825-19-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This bicyclic structure with both amino and ethanol functional groups presents unique physicochemical properties that make it a promising scaffold for drug development. Recent studies have focused on its potential applications in central nervous system (CNS) disorders, particularly as a modulator of neurotransmitter systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's ability to cross the blood-brain barrier with favorable pharmacokinetic properties. The research team utilized molecular docking simulations to show strong binding affinity to both serotonin and dopamine receptors, suggesting potential dual-action therapeutic applications. This was further supported by in vivo studies showing behavioral effects in rodent models of depression and Parkinson's disease.

From a synthetic chemistry perspective, novel synthetic routes for 1488825-19-9 have been developed that improve yield and purity. A recent patent application (WO2023056421) describes an asymmetric synthesis method that achieves >99% enantiomeric purity, addressing previous challenges with racemic mixtures. This advancement is particularly important as stereochemistry has been shown to significantly impact biological activity.

In metabolic studies, researchers have identified that the compound undergoes primarily hepatic metabolism via CYP2D6 and CYP3A4 isozymes, with a terminal half-life of approximately 8 hours in human microsomal preparations. These findings, published in Drug Metabolism and Disposition (2023), provide crucial data for future clinical development and potential drug-drug interaction assessments.

Current research directions include structural optimization to enhance receptor selectivity and reduce potential off-target effects. Several analogs have shown improved binding profiles in preliminary screens, with one derivative (designated CP-452) demonstrating 10-fold greater potency at the 5-HT1A receptor while maintaining favorable safety parameters in toxicology studies.

The compound's unique chemical structure also shows promise in materials science applications. A recent study in ACS Applied Materials & Interfaces (2024) reported its use as a building block for novel polymer matrices with potential biomedical applications, including drug delivery systems and tissue engineering scaffolds.

As research progresses, 1488825-19-9 continues to reveal new therapeutic possibilities. Ongoing clinical trials are evaluating its safety profile in healthy volunteers, with preliminary results expected in Q4 2024. The compound represents an exciting example of how fundamental chemical biology research can translate into multiple potential applications across medicine and materials science.